Cas no 162239-52-3 (7-Oxabicyclo[4.1.0]heptane,1,5-dimethyl-)

7-Oxabicyclo[4.1.0]heptane,1,5-dimethyl- structure
162239-52-3 structure
Product Name:7-Oxabicyclo[4.1.0]heptane,1,5-dimethyl-
CAS No:162239-52-3
MF:C8H14O
MW:126.196162700653
CID:109930
PubChem ID:537752
Update Time:2025-04-18

7-Oxabicyclo[4.1.0]heptane,1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 7-Oxabicyclo[4.1.0]heptane,1,5-dimethyl-
    • 7-Oxabicyclo[4.1.0]heptane, 1,5-dimethyl-
    • 162239-52-3
    • DTXSID40873255
    • 1,5-Dimethyl-7-oxabicyclo[4.1.0]heptane
    • SCHEMBL5675298
    • 1,5-Dimethyl-7-oxabicyclo[4.1.0]heptane #
    • JECOGJBQQYXLLN-UHFFFAOYSA-N
    • 7-Oxabicyclo[4.1.0]heptane, 1,5-dimethyl-
    • Inchi: 1S/C8H14O/c1-6-4-3-5-8(2)7(6)9-8/h6-7H,3-5H2,1-2H3
    • InChI Key: JECOGJBQQYXLLN-UHFFFAOYSA-N
    • SMILES: O1C2C(C)CCCC12C

Computed Properties

  • Exact Mass: 126.10452
  • Monoisotopic Mass: 126.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.53
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